Cas no 889952-88-9 (2-({1-(tert-butoxy)carbonylpyrrolidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-(tert-butoxy)carbonylpyrrolidin-3-yl}oxy)acetic acid
• CAS No: 889952-88-9
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD02179030
• CID: 890736
• PubChem ID: 44607718
• Update Time: 2025-06-26

2-({1-(tert-butoxy)carbonylpyrrolidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-CARBOXYMETHOXY-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)oxy)acetic acid
• 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]oxyacetic acid
• 3-(carboxymethoxy)-1-Pyrrolidinecarboxylic acid 1-(1,1-dimethylethyl)ester
• 2-({1-(tert-butoxy)carbonylpyrrolidin-3-yl}oxy)acetic acid
• 1-Boc-3-(Carboxymethoxy)pyrrolidine
• AM101498
• SCHEMBL21518491
• AKOS023568043
• AT22516
• 889952-88-9
• (S)-1-Boc-3-(carboxymethoxy)pyrrolidine
• 2-((1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)oxy)aceticacid
• {[1-(tert-Butoxycarbonyl)pyrrolidin-3-yl]oxy}acetic acid
• A861343
• EN300-268605
• SB34195
• (S)-1-Boc-3-carboxymethoxy-pyrrolidine
• SB39648
• FT-0772008
• DTXSID40659677
• FT-0761268
• 2-({1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}oxy)acetic acid
• 1-Boc-3-carboxymethoxy-pyrrolidine
• 1-Boc-3-(carboxymethoxy)-pyrrolidine
• FT-0770637
• CS-0243806
• SB39686
• 2-[(3R)-1-tert-butoxycarbonylpyrrolidin-3-yl]oxyacetic acid
• 1-Boc-3-carboxymethoxypyrrolidine
• 2-[(3S)-1-tert-butoxycarbonylpyrrolidin-3-yl]oxyacetic acid
• DB-031488

• MDL： MFCD02179030
• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-5-4-8(6-12)16-7-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
• InChI Key： MUEXFKAYCPIYPF-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 245.12600
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.20
• Boiling Point: 392.7±32.0 °C at 760 mmHg
• Flash Point: 191.3±25.1 °C
• PSA: 76.07000
• LogP: 1.03490
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

2-({1-(tert-butoxy)carbonylpyrrolidin-3-yl}oxy)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 2-({1-(tert-butoxy)carbonylpyrrolidin-3-yl}oxy)acetic acid

Introduction to 2-({1-(tert-butoxy)carbonylpyrrolidin-3-yl}oxy)acetic Acid (CAS No. 889952-88-9)

2-({1-(tert-butoxy)carbonylpyrrolidin-3-yl}oxy)acetic acid, identified by its CAS number 889952-88-9, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial applications. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical properties and potential therapeutic benefits.

The molecular formula of 2-({1-(tert-butoxy)carbonylpyrrolidin-3-yl}oxy)acetic acid highlights its complexity and the diverse interactions it can engage in. The presence of a tert-butoxy carbonyl group (Boc group) and a pyrrolidinyl moiety suggests potential roles in peptide synthesis, protein modification, and as an intermediate in the synthesis of more complex pharmacophores. These features make it a valuable building block for medicinal chemists working on the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The pyrrolidin-3-yl group in this compound is particularly noteworthy, as it is frequently found in bioactive molecules due to its ability to enhance binding affinity and selectivity towards target proteins. This structural motif has been extensively studied for its role in drug design, particularly in the context of central nervous system (CNS) drugs, where it can improve blood-brain barrier penetration.

One of the most compelling aspects of 2-({1-(tert-butoxy)carbonylpyrrolidin-3-yl}oxy)acetic acid is its potential as a precursor for the synthesis of more complex derivatives. The Boc group provides a protected amine functionality, which can be selectively deprotected under mild acidic conditions to yield a free amine. This reaction is highly valuable in peptide coupling reactions, where protecting groups are essential to prevent unwanted side reactions. Additionally, the acetic acid moiety at one end of the molecule allows for further functionalization via esterification or amidation, expanding its synthetic utility.

The compound's relevance is further underscored by its application in the synthesis of bioactive peptides and peptidomimetics. Peptides have long been recognized for their therapeutic potential, but their clinical use has been limited by issues such as poor stability, low bioavailability, and rapid degradation in vivo. By incorporating structural elements like the pyrrolidin-3-yl group, researchers aim to enhance the pharmacokinetic properties of peptides, making them more suitable for therapeutic applications. The Boc group also plays a crucial role in ensuring that peptide chains are synthesized correctly without interference from side reactions.

Recent studies have begun to explore the pharmacological properties of derivatives derived from 2-({1-(tert-butoxy)carbonylpyrrolidin-3-yl}oxy)acetic acid. For instance, researchers have investigated its potential as an intermediate in the synthesis of molecules that target specific enzymes or receptors involved in disease pathways. These studies often involve modifications to the pyrrolidinyl ring or the acetic acid moiety to optimize binding interactions with biological targets. Such modifications can lead to improved efficacy and reduced side effects compared to existing treatments.

The versatility of this compound is also evident in its use as a tool compound for chemical biology studies. Researchers utilize derivatives of 2-({1-(tert-butoxy)carbonylpyrrolidin-3-yl}oxy)acetic acid to probe enzyme mechanisms, study protein-protein interactions, and develop new methodologies for drug discovery. By tagging these molecules with fluorescent probes or other reporter groups, scientists can gain insights into cellular processes at a molecular level. This approach has been particularly useful in understanding how small molecules interact with their targets within living cells.

In conclusion, 2-({1-(tert-butoxy)carbonylpyrrolidin-3-yl}oxy)acetic acid (CAS No. 889952-88-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive peptides and peptidomimetics, while its potential applications in drug discovery and chemical biology continue to be explored. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents that address unmet medical needs.